Cas no 1361736-37-9 (2,2',3',6'-Tetrachlorobiphenyl-3-carboxylic acid amide)

• Product Name: 2,2',3',6'-Tetrachlorobiphenyl-3-carboxylic acid amide
• CAS No: 1361736-37-9
• MF: C₁₃H₇Cl₄NO
• MW: 335.012779474258
• CID: 4993249
• Update Time: 2025-11-06

2,2',3',6'-Tetrachlorobiphenyl-3-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 2,2',3',6'-Tetrachlorobiphenyl-3-carboxylic acid amide

• Inchi： 1S/C13H7Cl4NO/c14-8-4-5-9(15)12(17)10(8)6-2-1-3-7(11(6)16)13(18)19/h1-5H,(H2,18,19)
• InChI Key： NXYKLNJXZQCOQI-UHFFFAOYSA-N
• SMILES： ClC1C(C(N)=O)=CC=CC=1C1C(=CC=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 4.3
• Topological Polar Surface Area: 43.1

Additional information on 2,2',3',6'-Tetrachlorobiphenyl-3-carboxylic acid amide

Professional Introduction to 2,2',3',6'-Tetrachlorobiphenyl-3-carboxylic acid amide (CAS No. 1361736-37-9)

2,2',3',6'-Tetrachlorobiphenyl-3-carboxylic acid amide, with the chemical identifier CAS No. 1361736-37-9, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the class of chlorinated biphenyl derivatives, which have garnered considerable attention due to their unique structural and functional properties. The presence of multiple chlorine atoms at specific positions on the biphenyl core enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The structure of 2,2',3',6'-Tetrachlorobiphenyl-3-carboxylic acid amide consists of a biphenyl ring system with chloro substituents at the 2, 2', 3', and 6' positions, and a carboxylic acid amide group at the 3-position. This arrangement imparts specific electronic and steric properties that make it useful in various chemical transformations. The compound's high degree of chlorination increases its lipophilicity, which is advantageous for certain applications in drug delivery systems and bioavailability enhancement.

In recent years, there has been growing interest in chlorinated biphenyl derivatives due to their potential applications in medicinal chemistry. The< strong>2,2',3',6'-Tetrachlorobiphenyl-3-carboxylic acid amide has been studied for its role as a precursor in the synthesis of more complex molecules. Its ability to undergo various reactions, such as nucleophilic aromatic substitution and metal-catalyzed cross-coupling reactions, makes it a versatile building block for organic synthesis.

One of the most compelling aspects of this compound is its utility in the development of novel pharmaceuticals. Researchers have explored its potential as an intermediate in the synthesis of biologically active compounds. For instance, derivatives of< strong>2,2',3',6'-Tetrachlorobiphenyl-3-carboxylic acid amide have been investigated for their antimicrobial and anti-inflammatory properties. The chlorine atoms on the biphenyl ring can be strategically modified to enhance binding affinity to biological targets, leading to the development of more effective therapeutic agents.

The< strong>CAS No. 1361736-37-9 compound has also found applications in materials science. Its unique electronic properties make it suitable for use in organic semiconductors and light-emitting diodes (LEDs). The high electron-withdrawing nature of the carboxylic acid amide group and the presence of chlorine atoms contribute to its stability and efficiency in these applications.

Recent studies have highlighted the importance of understanding the environmental impact of chlorinated biphenyl derivatives. While these compounds offer numerous synthetic advantages, their persistence in the environment raises concerns about long-term ecological effects. Researchers are actively working on developing greener synthetic routes to minimize environmental impact while maintaining the desired chemical properties.

The< strong>2,2',3',6'-Tetrachlorobiphenyl-3-carboxylic acid amide continues to be a subject of interest in academic and industrial research. Its role as a key intermediate in pharmaceutical synthesis and its potential applications in materials science underscore its significance in modern chemistry. As research progresses, new methodologies for utilizing this compound are likely to emerge, further expanding its utility across various scientific disciplines.

In conclusion, CAS No. 1361736-37-9, specifically< strong>2,2',3',6'-Tetrachlorobiphenyl-3-carboxylic acid amide, represents a fascinating compound with diverse applications. Its unique structural features make it invaluable for synthetic chemistry, pharmaceutical development, and materials science. Continued research into this compound will undoubtedly lead to further advancements and innovations.